6-Heptenoylhydrazine

• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• IUPAC Name: hept-6-enehydrazide
• InChI: InChI=1S/C7H14N2O/c1-2-3-4-5-6-7(10)9-8/h2H,1,3-6,8H2,(H,9,10)
• InChI Key: ZFELESLYHBKXCF-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCCC(=O)NN

Description

6-Heptenoylhydrazine is a useful research compound. Its molecular formula is C7H14N2O and its molecular weight is 142.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-heptenoic acid (1.24 g, 9.68 mmol) in methylene chloride (40 mL) and MeOH (10 mL) was added slowly TMSCHN2 (2M, 12.1 mL) at room temperature. The reaction mixture was stirred for additional 30 minutes. After the reaction was completed, the mixture was evaporated in vacuo. The residue was directly used for the next step without further purification. To the above residue in MeOH (20 mL) was added hydrazine monohydrate (5 mL) at room temperature. The reaction mixture was stirred at the same temperature overnight. The mixture was evaporated in vacuo. The residue was further dried by high vacuum overnight to provide the title compound. MH+143.